Cas no 313364-07-7 (1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-)

313364-07-7 structure
Product name:1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-
1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-
- 313364-07-7
- 1,2-Diamino-5-methyl-1H-pyrrole-3,4-dicarbonitrile
-
- Inchi: InChI=1S/C7H7N5/c1-4-5(2-8)6(3-9)7(10)12(4)11/h10-11H2,1H3
- InChI Key: DKTFGALSDIYJQJ-UHFFFAOYSA-N
- SMILES: N#CC1=C(C)N(N)C(N)=C1C#N
Computed Properties
- Exact Mass: 161.07
- Monoisotopic Mass: 161.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 105A^2
1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl- Related Literature
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
313364-07-7 (1H-Pyrrole-3,4-dicarbonitrile,1,2-diamino-5-methyl-) Related Products
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